Sodium (Z)-alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate

Specification

• CAS No.: 93939-79-8
• Molecular Formula: C13H16NNaO4
• Molecular Weight: 273.26 g/mol
• IUPAC Name: sodium;2-cyclohexa-1,4-dien-1-yl-2-[[(Z)-4-methoxy-4-oxobut-2-en-2-yl]amino]acetate
• Standard InChI: InChI=1S/C13H17NO4.Na/c1-9(8-11(15)18-2)14-12(13(16)17)10-6-4-3-5-7-10;/h3-4,7-8,12,14H,5-6H2,1-2H3,(H,16,17);/q;+1/p-1/b9-8-
• Standard InChI Key: XWVDGMIXJIIFTO-UOQXYWCXSA-M
• Isomeric SMILES: C/C(=C/C(=O)OC)/NC(C1=CCC=CC1)C(=O)[O-].[Na+]
• Canonical SMILES: CC(=CC(=O)OC)NC(C1=CCC=CC1)C(=O)[O-].[Na+]

Introduction

Sodium (Z)-alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate is a complex organic compound with a unique chemical structure. It is characterized by the presence of a methoxy group, a methyl group, and a propenyl group attached to a cyclohexa-1,4-diene ring. This compound is known for its reactivity and potential biological activities, making it a subject of interest in various scientific research applications.

Synthesis and Preparation

The synthesis of Sodium (Z)-alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate involves multiple steps, with the final step typically involving the addition of sodium acetate to form the sodium salt of the compound. Industrial production methods may utilize large-scale reactions with automated systems to ensure precision and efficiency, followed by rigorous purification steps to achieve high purity.

Chemical Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.

• Reduction: Employing reducing agents such as sodium borohydride or lithium aluminum hydride.

• Substitution: Involving halogenating agents or nucleophiles.

Reaction Type	Common Reagents	Products
Oxidation	Potassium permanganate, Hydrogen peroxide	Carboxylic acids or ketones
Reduction	Sodium borohydride, Lithium aluminum hydride	Alcohols or alkanes
Substitution	Halogenating agents, Nucleophiles	Substituted derivatives

Scientific Research Applications

Sodium (Z)-alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate is used in various scientific research applications due to its versatile chemical properties:

• Chemistry: As a reagent in organic synthesis and as a precursor for more complex molecules.

• Biology: Investigated for potential biological activities, including antimicrobial and anticancer properties.

• Medicine: Explored for therapeutic applications in drug development.

Comparison with Similar Compounds

This compound is distinct from its isomers and analogs due to its specific chemical structure, which imparts unique reactivity and potential biological activities. Similar compounds include:

• Sodium (E)-alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate

• Sodium alpha-((3-methoxy-1-methyl-3-oxo-1-propenyl)amino)cyclohexa-1,4-diene-1-acetate (CAS: 50316-92-2)

These compounds differ primarily in their stereochemistry, which affects their reactivity and biological activity.